Cas no 898438-16-9 (1-(3-ethylphenyl)-4-(3-fluorophenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione)

• Product Name: 1-(3-ethylphenyl)-4-(3-fluorophenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione
• CAS No: 898438-16-9
• MF: C₁₉H₁₇FN₂O₂
• MW: 324.348888158798
• CID: 6579744
• PubChem ID: 7286784
• Update Time: 2025-07-02

1-(3-ethylphenyl)-4-(3-fluorophenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(3-ethylphenyl)-4-(3-fluorophenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione
• 1-(3-ethylphenyl)-4-[(3-fluorophenyl)methyl]pyrazine-2,3-dione
• 898438-16-9
• AB00679809-01
• AKOS024662013
• 1-(3-ethylphenyl)-4-(3-fluorobenzyl)pyrazine-2,3(1H,4H)-dione
• F2580-0333

• Inchi： 1S/C19H17FN2O2/c1-2-14-5-4-8-17(12-14)22-10-9-21(18(23)19(22)24)13-15-6-3-7-16(20)11-15/h3-12H,2,13H2,1H3
• InChI Key： PSJAFPCOIHACIR-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC=CC(CC)=C2)C=CN(CC2=CC=CC(F)=C2)C1=O

Computed Properties

• Exact Mass: 324.12740595g/mol
• Monoisotopic Mass: 324.12740595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 40.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(3-ethylphenyl)-4-(3-fluorophenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione

Professional Introduction to Compound with CAS No. 898438-16-9 and Product Name: 1-(3-ethylphenyl)-4-(3-fluorophenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione

The compound identified by the CAS number 898438-16-9 and the product name 1-(3-ethylphenyl)-4-(3-fluorophenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione represents a significant advancement in the field of pharmaceutical chemistry. This molecule belongs to the tetrahydropyrazine class, a structural motif known for its broad spectrum of biological activities. The presence of both ethyl and fluorine substituents in its structure imparts unique electronic and steric properties, making it a promising candidate for further investigation in drug discovery.

In recent years, there has been growing interest in tetrahydropyrazine derivatives due to their potential applications in treating various neurological and cardiovascular disorders. The specific arrangement of functional groups in 1-(3-ethylphenyl)-4-(3-fluorophenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione suggests that it may interact with multiple biological targets, including enzymes and receptors involved in disease pathways. This dual functionality is particularly attractive for developing multitargeted therapeutics, a strategy that has gained traction in modern drug development.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. For instance, analogs with similar tetrahydropyrazine cores have been reported to exhibit potent effects on serotonin receptors, which are implicated in depression and anxiety disorders. The fluorine atom at the 3-position of the phenyl ring is particularly noteworthy, as fluorinated aromatic compounds often exhibit enhanced metabolic stability and improved pharmacokinetic profiles. This feature could be crucial for developing drugs with longer half-lives and fewer side effects.

Recent studies have also highlighted the role of ethylphenyl substituents in enhancing binding affinity to certain protein targets. The ethyl group at the 1-position of the tetrahydropyrazine ring may contribute to optimal spatial orientation and hydrophobic interactions within the binding pocket of a target protein. Such interactions are critical for drug efficacy and selectivity. By carefully modulating these substituents, researchers can fine-tune the pharmacological properties of the compound.

The synthesis of 1-(3-ethylphenyl)-4-(3-fluorophenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione presents an interesting challenge due to its complex stereochemistry. The formation of the tetrahydropyrazine ring requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed cyclizations and palladium-mediated cross-coupling reactions have been employed to construct this core structure efficiently. These methods not only improve synthetic efficiency but also allow for greater flexibility in modifying the molecule's framework.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of this compound with potential biological targets. Docking simulations have revealed that it can bind effectively to several key enzymes involved in metabolic pathways relevant to inflammation and neurodegeneration. The presence of both ethyl and fluorine substituents appears to enhance its binding affinity by optimizing hydrogen bonding networks and hydrophobic contacts within the enzyme active sites.

Preclinical studies have begun to explore the pharmacological potential of derivatives similar to 1-(3-ethylphenyl)-4-(3-fluorophenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione. Initial findings suggest that these compounds exhibit promising activity against inflammatory markers and may have therapeutic benefits in conditions such as rheumatoid arthritis and Alzheimer's disease. The ability of these molecules to modulate multiple signaling pathways makes them attractive candidates for further development into novel therapeutics.

The role of fluorine atoms in medicinal chemistry cannot be overstated. Their incorporation into drug molecules often leads to improved pharmacokinetic properties due to their influence on lipophilicity and metabolic stability. In 1-(3-ethylphenyl)-4-(3-fluorophenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione, the fluorine atom at the 3-position of one phenyl ring likely contributes to these favorable properties while also enhancing binding interactions with biological targets through halogen bonding.

In conclusion,1-(3-ethylphenyl)-4-(3-fluorophenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione (CAS No. 898438-16-9) represents a structurally intriguing compound with significant potential for further exploration in drug discovery. Its unique combination of functional groups—particularly the ethyl and fluorine substituents—makes it a promising candidate for developing novel therapeutics targeting neurological and cardiovascular disorders. Continued research into its synthesis، pharmacology، and clinical applications will be essential for realizing its full therapeutic potential.